2-Chloro-4-(2,2,2-trifluoroethoxy)pyrimidine
Cat. No. B2413680
M. Wt: 212.56
InChI Key: JBEXWWMOEXZMLL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[Cl:9][c:10]1[n:11][cH:12][cH:13][c:14]([Cl:16])[n:15]1.[H-:7].[Na+:8].[O:18]=[CH:19][N:20]([CH3:21])[CH3:22].[OH2:17].[OH:1][CH2:2][C:3]([F:4])([F:5])[F:6]>>[O:1]([CH2:2][C:3]([F:4])([F:5])[F:6])[c:14]1[cH:13][cH:12][n:11][c:10]([Cl:9])[n:15]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Clc1ccnc(Cl)n1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CN(C)C=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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OCC(F)(F)F
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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FC(F)(F)COc1ccnc(Cl)n1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
